4-(2-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2-bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H26BrNO4/c1-19(2,3)13-8-10-20(11-9-13)22(16(12-26-20)18(24)25)17(23)14-6-4-5-7-15(14)21/h4-7,13,16H,8-12H2,1-3H3,(H,24,25)
• InChI Key: WAPQFSYSHPOSMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C20H26BrNO4
• Molecular Weight: 424.3 g/mol

Description

“4-(2-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” is a complex organic compound. The exact properties and applications of this specific compound are not widely documented in the available literature.

Chemical Reactions Analysis

The chemical reactions involving “4-(2-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” are not clearly documented in the available literature.

Scientific Research Applications

Environmental Impact and Behavior

Research into parabens, which share structural similarities with the compound , has provided insights into their behavior and fate in aquatic environments. Parabens, due to their widespread use in consumer products, are considered emerging contaminants. Studies indicate that while wastewater treatments can eliminate parabens efficiently, they persist in low concentrations in treated effluents and are ubiquitous in surface waters and sediments. Their presence and the formation of chlorinated by-products due to reactions with free chlorine raise concerns about their environmental impact and necessitate further investigation into their toxicity and degradation products (Haman et al., 2015).

Medicinal Chemistry and Drug Synthesis

The synthesis and degradation of compounds, including those with bromo and carboxylic functionalities similar to the subject compound, are critical in the development of pharmaceuticals. For instance, the synthesis of 2-Fluoro-4-bromobiphenyl is a key step in manufacturing flurbiprofen, a non-steroidal anti-inflammatory drug. The review of synthesis methods, including the practical challenges and innovations in creating these intermediates, is crucial for the pharmaceutical industry to develop efficient and safer production methods (Qiu et al., 2009).

Antioxidant Activity

The study of carboxylic acids and derivatives, including azoles and related compounds, in demonstrating various biological activities such as antioxidant, anticancer, and antimicrobial properties, highlights the significance of these functional groups in drug discovery and development. Their potential applications in cosmetics, agronomy, and pharmaceutical industries underline the versatility and importance of research into compounds containing these functional groups (Dembitsky, 2006).

Environmental Biodegradation

Understanding the biocatalyst inhibition by carboxylic acids is essential for developing strategies to enhance microbial resilience and efficiency in bioremediation and biofuel production processes. Research into how carboxylic acids, such as the one , inhibit microbial growth at concentrations below desired yields and titers can inform metabolic engineering approaches to mitigate these effects and improve biocatalyst performance (Jarboe et al., 2013).

Future Directions

The future directions for research on “4-(2-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” could include elucidating its synthesis pathway, determining its physical and chemical properties, investigating its potential biological activities, and assessing its safety and hazards.